
Commercial suppliers and availability of 3-
Allyloxy-1,2-propanediol for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Allyloxy-1,2-propanediol

Cat. No.: B054475 Get Quote

A Technical Guide to 3-Allyloxy-1,2-propanediol
for Research Applications
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-Allyloxy-1,2-
propanediol, a versatile chemical intermediate, with a focus on its commercial availability for

research and detailed experimental applications. This document is intended to serve as a

valuable resource for researchers and professionals in drug development and materials

science.

Commercial Availability
3-Allyloxy-1,2-propanediol (CAS No. 123-34-2), also known as Glycerol α-monoallyl ether, is

readily available from a variety of commercial suppliers catering to the research and

development sector. The compound is typically offered in various quantities and purity levels to

suit diverse experimental needs. Below is a summary of prominent suppliers and their product

specifications.
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Supplier
Product/CAS
No.

Available
Quantities

Purity Notes

Sigma-Aldrich 251739 500 g 99%

Marketed for

synthesis and

can be used as a

monomer in

polymerization.

[1][2]

Santa Cruz

Biotechnology
CAS 123-34-2 Custom ---

Offered as a

biochemical for

proteomics

research.[3]

TCI America (via

Fisher Scientific)

G018925G,

G0189500G
25 g, 500 g ≥99.0% (GC) ---

Lab Pro Inc. G0189-25G 25 g Min. 99.0% (GC) ---

Haihang Industry CAS 123-34-2 25 kg, 200 kg ≥98%
Available in bulk

quantities.[4]

Key Physicochemical Properties
Property Value

Molecular Formula C₆H₁₂O₃

Molecular Weight 132.16 g/mol

Appearance Clear, colorless to light yellow liquid[4]

Boiling Point 142 °C at 28 mmHg[2]

Density 1.068 g/mL at 25 °C[2]

Refractive Index n20/D 1.462 (lit.)[2]

Solubility Soluble in water
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Experimental Applications and Protocols
3-Allyloxy-1,2-propanediol is a multifunctional monomer containing both allyl and hydroxyl

functional groups.[1] This unique structure allows for its incorporation into a wide range of

polymeric materials and as a building block in the synthesis of functional lipids for drug delivery

applications.

Synthesis of Functional Polymers
The presence of a reactive double bond and two hydroxyl groups makes 3-Allyloxy-1,2-
propanediol a valuable monomer for the synthesis of polyesters, polyurethanes, and epoxy

resins.[4] The allyl group can undergo copolymerization with various vinyl monomers, while the

hydroxyl groups can be used to graft the molecule onto polymer backbones.[4]

Generalized Protocol for Free-Radical Polymerization:

While a specific, detailed protocol for the homopolymerization of 3-Allyloxy-1,2-propanediol is
not readily available in the reviewed literature, a general procedure for free-radical

polymerization of allyl monomers can be adapted.

Materials:

3-Allyloxy-1,2-propanediol (monomer)

A free-radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide)

An appropriate solvent (e.g., toluene or dioxane)

Nitrogen or Argon gas for inert atmosphere

Procedure:

In a reaction flask equipped with a condenser and a magnetic stirrer, dissolve 3-Allyloxy-
1,2-propanediol in the chosen solvent.

De-gas the solution by bubbling with nitrogen or argon for 15-30 minutes to remove oxygen,

which can inhibit polymerization.
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Add the free-radical initiator to the reaction mixture. The amount will depend on the desired

molecular weight and polymerization rate.

Heat the reaction mixture to the appropriate temperature for the chosen initiator (typically 60-

80 °C for AIBN).

Maintain the reaction under an inert atmosphere and stir for the desired period (several

hours to overnight), monitoring the progress by techniques such as NMR or by observing the

increase in viscosity.

To terminate the polymerization, cool the reaction mixture to room temperature.

Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., cold

methanol or hexane).

Collect the polymer by filtration and dry under vacuum.

Characterization: The resulting polymer can be characterized by Gel Permeation

Chromatography (GPC) to determine its molecular weight and polydispersity, and by NMR and

FTIR spectroscopy to confirm its chemical structure.

Application in Drug Delivery: Synthesis of PEG-Lipid
Conjugates
3-Allyloxy-1,2-propanediol serves as a precursor for the glycerol backbone in the synthesis of

Poly(ethylene glycol)-lipid conjugates (PEG-lipids). These conjugates are crucial for creating

"stealth" liposomes, which have prolonged circulation times in the body, enhancing drug

delivery to target tissues.

While a direct, step-by-step protocol starting from 3-Allyloxy-1,2-propanediol for the synthesis

of a specific PEG-lipid conjugate is not explicitly detailed in the surveyed literature, a

conceptual workflow can be outlined based on established chemical principles for the synthesis

of similar molecules.

Conceptual Synthetic Pathway for a PEG-Lipid Conjugate:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b054475?utm_src=pdf-body
https://www.benchchem.com/product/b054475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This hypothetical pathway involves a two-step process: first, the attachment of lipid tails to the

diol of 3-Allyloxy-1,2-propanediol, followed by the modification of the allyl group to attach the

PEG chain.
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Step 1: Acylation

Step 2: Thiol-Ene Click Chemistry

3-Allyloxy-1,2-propanediol

Allyl-diacyl-glycerolPyridine, DCM

Fatty Acid Chloride

PEG-diacyl-glycerol
Lipid Conjugate

Photoinitiator, UV light

PEG-Thiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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